Cas no 1822502-44-2 (2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride)

• Product Name: 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride
• CAS No: 1822502-44-2
• MF: C₈H₁₀ClNO₄
• MW: 219.622301578522
• CID: 4621175
• PubChem ID: 91885496
• Update Time: 2025-05-21

2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride
• (+/-)-3,5-DHPG HCl
• 2-amino-2-(3,5-dihydroxyphenyl)acetic acid;hydrochloride
• C8H9NO4.HCl
• 3,5-DHPG HCl
• AOB7373
• SYN5153
• (+/-)-3,5-DHPG Hydrochloride
• AS-16515
• 3,5-dihydroxyphenylglycine hydrochloride
• (R,S)-3,5-DHPG Hydrochloride
• 1822502-44-2
• CS-0146541
• EN300-298605
• E81882
• 2-amino-2-(3,5-dihydroxyphenyl)aceticacidhydrochloride
• (RS)-3,5-DHPG (hydrochloride)
• AKOS037643467
• 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride

• Inchi： 1S/C8H9NO4.ClH/c9-7(8(12)13)4-1-5(10)3-6(11)2-4;/h1-3,7,10-11H,9H2,(H,12,13);1H
• InChI Key： YZUABCCLGVXZIF-UHFFFAOYSA-N
• SMILES： Cl.OC1C=C(C=C(C=1)C(C(=O)O)N)O

Computed Properties

• Exact Mass: 219.0298355g/mol
• Monoisotopic Mass: 219.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104

Additional information on 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride

Comprehensive Overview of 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride (CAS No. 1822502-44-2)

2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride (CAS No. 1822502-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as a hydroxyphenyl derivative, is characterized by its amino acid backbone and dihydroxyphenyl functional groups, which contribute to its potential applications in drug development and metabolic studies.

The growing interest in 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride aligns with current trends in precision medicine and targeted therapies. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways, given its structural similarity to naturally occurring aromatic amino acids. This has led to a surge in searches for "hydroxyphenyl-based drug candidates" and "amino acid derivatives in therapeutics," reflecting the compound's relevance in modern pharmacology.

From a synthetic chemistry perspective, the CAS No. 1822502-44-2 represents a challenging yet rewarding target for organic synthesis. Its multi-hydroxylated benzene ring and chiral center demand sophisticated synthetic strategies, making it a subject of interest in academic circles. Recent publications have explored novel methods for its asymmetric synthesis, addressing the increasing demand for "stereoselective synthesis of amino acid derivatives" in the literature.

The physicochemical properties of 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride contribute to its versatility. Its hydrophilic nature and pH-dependent solubility make it particularly interesting for formulation scientists working on biocompatible drug delivery systems. This aligns with current industry focus on "improving drug bioavailability" and "enhanced pharmaceutical formulations," topics that frequently appear in recent scientific queries.

Analytical characterization of this compound presents unique opportunities for advanced spectroscopic techniques. The presence of both aromatic hydroxyl groups and amino functionality allows for multiple detection methods, from HPLC-UV analysis to mass spectrometric identification. These aspects respond to the growing need for "analytical methods for complex organic molecules" in quality control laboratories.

In biochemical applications, the 3,5-dihydroxyphenyl moiety of 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride shows potential interactions with various biological targets. This has sparked interest in its possible role as a enzyme inhibitor or receptor modulator, particularly in metabolic disorders research. Such applications correspond to trending searches like "small molecule modulators of metabolic pathways" and "novel approaches to metabolic disease treatment."

The stability profile of CAS No. 1822502-44-2 under various conditions has become a subject of recent investigations. Understanding its degradation pathways and storage requirements is crucial for pharmaceutical applications, addressing common industry concerns about "compound stability in formulation development" and "long-term storage of sensitive actives."

From a regulatory standpoint, the safety profile of 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride continues to be evaluated through standard toxicological assessments. While not classified as hazardous, proper handling procedures are recommended, reflecting the broader industry emphasis on "safe handling of research chemicals" and "laboratory safety protocols," which remain top concerns among research professionals.

The commercial availability of 2-Amino-2-(3,5-dihydroxyphenyl)acetic acid hydrochloride has increased in response to growing demand from both academic and industrial researchers. Suppliers now offer various grades, from research-grade purity to GMP-standard material, catering to different application needs. This development corresponds to frequent searches for "reliable sources of specialty chemicals" and "custom synthesis services."

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development, areas that are currently receiving substantial attention in medicinal chemistry. These potential applications align with emerging trends in "targeted drug delivery systems" and "smart therapeutics," indicating the compound's continued relevance in advancing pharmaceutical science.